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Introduction
The RIm13 gene encodes a calpain-like protease that is a key component of the conserved

Rim101/PacC signal transduction pathway in fungi. This pathway is crucial for adaptation to

changes in ambient pH.[1] Under alkaline conditions, the Rim101/PacC pathway is activated,

leading to the proteolytic cleavage of the C-terminal end of the transcription factor

Rim101p/PacC. This cleavage activates the transcription factor, which then modulates the

expression of genes required for survival and growth in alkaline environments. RIm13p is the

protease directly responsible for this critical cleavage event.[1][2]

Given its central role in pH sensing and fungal virulence, the regulation of RIm13 gene

expression is of significant interest. Quantitative Polymerase Chain Reaction (qPCR) is a highly

sensitive and specific method for quantifying gene expression levels, making it an ideal

technique to study the transcriptional regulation of RIm13 in response to various stimuli or

genetic modifications.[3]

These application notes provide a comprehensive guide for the quantitative analysis of RIm13
gene expression using qPCR. The protocols are designed for researchers in mycology,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1193457#bc-rfq
https://www.benchchem.com/product/b1193457/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantitative-pcr-analysis-of-rim13-gene-expression
https://commerce.bio-rad.com/en-es/prime-pcr-assays/gene/rim13-yeast
https://www.benchchem.com/product/b1193457/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantitative-pcr-analysis-of-rim13-gene-expression
https://commerce.bio-rad.com/en-es/prime-pcr-assays/gene/rim13-yeast
https://pmc.ncbi.nlm.nih.gov/articles/PMC4836890/
https://www.benchchem.com/product/b1193457/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantitative-pcr-analysis-of-rim13-gene-expression
https://www.benchchem.com/product/b1193457/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantitative-pcr-analysis-of-rim13-gene-expression
https://pubmed.ncbi.nlm.nih.gov/19269577/
https://www.benchchem.com/product/b1193457/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantitative-pcr-analysis-of-rim13-gene-expression
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


infectious disease, and drug development who are investigating fungal pH adaptation and

virulence.

The Rim101/PacC Signaling Pathway
The Rim101/PacC pathway is initiated by sensing of an alkaline pH signal at the plasma

membrane. This signal is transduced through a series of proteins, including the ESCRT

(Endosomal Sorting Complexes Required for Transport) machinery, which ultimately leads to

the assembly of a proteolytic complex. This complex, which includes the scaffold protein

Rim20, recruits and activates the RIm13 protease. Activated RIm13 then cleaves the

transcription factor Rim101, allowing it to translocate to the nucleus and regulate the

expression of target genes.
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Rim101/PacC Signaling Pathway

Experimental Protocols
This section details the complete workflow for the quantitative analysis of RIm13 gene

expression, from fungal cell culture to data analysis.
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Fungal Cell Culture and Treatment
This protocol provides a general guideline. Optimal conditions may vary depending on the

fungal species and experimental design.

Cell Culture: Culture the fungal strain of interest (e.g., Saccharomyces cerevisiae, Candida

albicans) in an appropriate liquid medium (e.g., YPD) at the optimal temperature with

shaking until the mid-logarithmic growth phase.

Experimental Treatment: To investigate the effect of pH on RIm13 expression, for example,

pellet the cells by centrifugation, wash with sterile water, and resuspend in a buffered

medium at the desired pH (e.g., pH 4.0 for the control and pH 8.0 for the experimental

condition).

Incubation: Incubate the cultures for a predetermined time course (e.g., 30, 60, 120 minutes)

to allow for transcriptional changes.

Cell Harvesting: Harvest the cells by centrifugation, wash with sterile, nuclease-free water,

and immediately process for RNA extraction or flash-freeze in liquid nitrogen and store at

-80°C.

Total RNA Extraction
High-quality, intact RNA is essential for accurate qPCR results.

Lysis: Resuspend the cell pellet in a suitable lysis buffer (e.g., TRIzol or a buffer from a

commercial RNA extraction kit).

Homogenization: Disrupt the fungal cells using mechanical means such as bead beating or

enzymatic digestion with lyticase.

RNA Purification: Follow the manufacturer's protocol for the chosen RNA extraction method

(e.g., phenol-chloroform extraction followed by ethanol precipitation or a column-based

purification kit).

DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating

genomic DNA.
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RNA Quality and Quantity Assessment: Determine the concentration and purity of the RNA

using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be ~2.0. Assess

RNA integrity using gel electrophoresis or a bioanalyzer.

cDNA Synthesis (Reverse Transcription)
Reaction Setup: In a nuclease-free tube, combine the total RNA (typically 1 µg) with reverse

transcription primers (oligo(dT) primers, random hexamers, or a mix of both), dNTPs, and

nuclease-free water.

Denaturation and Annealing: Heat the mixture to 65°C for 5 minutes to denature the RNA

and then place it on ice to allow the primers to anneal.

Reverse Transcription: Add the reverse transcriptase enzyme and buffer to the reaction

mixture.

Incubation: Incubate the reaction at the optimal temperature for the reverse transcriptase

(e.g., 42°C for 60 minutes).

Enzyme Inactivation: Inactivate the reverse transcriptase by heating the reaction to 70°C for

15 minutes.

Storage: The resulting cDNA can be used immediately for qPCR or stored at -20°C.

Quantitative PCR (qPCR)
Primer Design and Validation:

Use pre-validated primers when available. For Saccharomyces cerevisiae RIm13, a pre-

designed SYBR Green assay is available from Bio-Rad (Unique Assay ID:

qSceCED0005491).[1]

If designing new primers, use software such as Primer3Plus to design primers that are 18-

24 nucleotides in length, have a GC content of 40-60%, a melting temperature (Tm) of 58-

62°C, and produce an amplicon of 70-150 bp. Primers should ideally span an exon-exon

junction to avoid amplification of genomic DNA.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1193457/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantitative-pcr-analysis-of-rim13-gene-expression
https://commerce.bio-rad.com/en-es/prime-pcr-assays/gene/rim13-yeast
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validate primer efficiency by running a standard curve with a serial dilution of cDNA. The

efficiency should be between 90% and 110%.

Reference Genes: Select at least one stably expressed reference (housekeeping) gene for

normalization (e.g., ACT1, TDH3 for S. cerevisiae).

qPCR Reaction Setup: Prepare the qPCR reaction mix in a 96-well plate on ice. A typical 20

µL reaction includes:

10 µL of 2x SYBR Green qPCR Master Mix

1 µL of Forward Primer (10 µM)

1 µL of Reverse Primer (10 µM)

2 µL of cDNA template (diluted)

6 µL of Nuclease-free water

Controls: Include no-template controls (NTC) for each primer set to check for contamination

and no-reverse-transcriptase controls (-RT) to check for genomic DNA contamination.

Thermal Cycling Conditions: A typical thermal cycling protocol is as follows:

Initial Denaturation: 95°C for 3 minutes

Cycling (40 cycles):

Denaturation: 95°C for 10 seconds

Annealing/Extension: 60°C for 30 seconds

Melt Curve Analysis: To verify the specificity of the amplification product.

Data Presentation
The results of a qPCR experiment are typically presented as the quantification cycle (Cq),

which is the cycle number at which the fluorescence signal crosses a defined threshold. The
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relative expression of the target gene (RIm13) is calculated using the ΔΔCq method,

normalized to a reference gene.

Hypothetical Experiment: Analysis of RIm13 expression in S. cerevisiae after a shift from acidic

(pH 4.0) to alkaline (pH 8.0) medium for 60 minutes.

Treatment
Condition

Target Gene
Cq (mean ±
SD)

ΔCq (RIm13
- ACT1)

ΔΔCq (ΔCq
pH 8.0 -
ΔCq pH 4.0)

Fold
Change (2-
ΔΔCq)

pH 4.0

(Control)
RIm13 24.5 ± 0.2 4.5 0 1.0

ACT1 20.0 ± 0.1

pH 8.0

(Experimental

)

RIm13 22.8 ± 0.3 2.9 -1.6 3.03

ACT1 19.9 ± 0.2

Experimental Workflow
The following diagram illustrates the complete experimental workflow for the qPCR analysis of

RIm13 gene expression.
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qPCR Experimental Workflow

Conclusion
This application note provides a detailed framework for the quantitative analysis of RIm13 gene

expression in fungi. By following these protocols, researchers can obtain reliable and
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reproducible data to further elucidate the role of RIm13 and the Rim101/PacC pathway in

fungal physiology and pathogenesis. Adherence to good laboratory practices, including the use

of appropriate controls and robust data analysis methods, is essential for generating high-

quality results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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